(4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate

• IUPAC Name: (4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate
• InChI: InChI=1S/C9H17NO4/c1-9(2,3)14-8(13)6(10)4-5-7(11)12/h6H,4-5,10H2,1-3H3,(H,11,12)/t6-/m1/s1
• InChI Key: QVAQMUAKTNUNLN-ZCFIWIBFSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CCC(=O)[O-])[NH3+]
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H](CCC(=O)[O-])[NH3+]
• Molecular Formula: C9H17NO4
• Molecular Weight: 203.24 g/mol

Description

(4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate is a chemical compound with various applications in scientific research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate involves several steps, including the use of specific reagents and catalysts. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

(4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. The reactions are typically carried out under controlled conditions, such as specific temperatures and pressures, to achieve the desired products.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated compounds.

Scientific Research Applications

(4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and its role in drug development.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of (4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context of its use .